Cas no 68728-03-0 (Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide)

Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide structure

68728-03-0 structure

Product Name:Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide

CAS No:68728-03-0

Molecular Formula:C₁₃H₁₄N₂O₂S₂

Molecular Weight:294.39246

CID:526974

PubChem ID:5337684

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Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide Properties

Names and Identifiers

- Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide
- 4-methyl-N'-[1-(2-thienyl)ethylidene]benzenesulfonohydrazide
- AC1NSPDE
- BIM-0011523.P001
- MolPort-002-366-006
- NSC254982
- NSC-254982
- SMR000135157
- AKOS000979927
- CHEMBL3189171
- 4-methyl-N-[(E)-1-thiophen-2-ylethylideneamino]benzenesulfonamide
- MLS000530180
- 68728-03-0
- DTXSID80416706
- SR-01000197188-1
- 4-METHYL-N'-(1-(2-THIENYL)ETHYLIDENE)BENZENESULFONOHYDRAZIDE
- SR-01000197188
- +Expand
- InChIKey： QYIGWVSKOVPXJX-SDNWHVSQSA-N
- Inchi： InChI=1S/C13H14N2O2S2/c1-10-5-7-12(8-6-10)19(16,17)15-14-11(2)13-4-3-9-18-13/h3-9,15H,1-2H3/b14-11+
- SMILES： CC1=CC=C(C=C1)S(=O)(=O)NN=C(C)C2=CC=CS2

Computed Properties

Exact Mass: 294.04982
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 4
Monoisotopic Mass: 294.04967004g/mol
Heavy Atom Count: 19
Complexity: 420
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.1
Topological Polar Surface Area: 95.2Å²

Experimental Properties

PSA: 58.53

Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide Related Literature

1. Paracetamol metabolism, hepatotoxicity, biomarkers and therapeutic interventions: a perspective†‡

Toby J. Athersuch,Daniel J. Antoine,Alan R. Boobis,Muireann Coen,Ann K. Daly,Lucia Possamai,Jeremy K. Nicholson,Ian D. Wilson Toxicol. Res., 2018,7, 347-357
2. Independent tuning of multiple biomaterial properties using protein engineering†

Karin S. Straley,Sarah C. Heilshorn Soft Matter, 2009,5, 114-124
3. Characterizing the assembly behaviors of human amylin: a perspective derived from C-terminal variants†

Mei-Sha Chen,De-Sheng Zhao,Ye-Ping Yu,Wei-Wei Li,Yong-Xiang Chen,Yu-Fen Zhao,Yan-Mei Li Chem. Commun., 2013,49, 1799-1801
4. Organometallics in heterocyclic chemistry

Carsten Bolm Chem. Soc. Rev., 2007,36, 1035-1035
5. Brush macromolecules with thermo-sensitive coil backbones and pendant polypeptide side chains: synthesis, self-assembly and functionalization†

Zheng Wei,Shuzhe Zhu,Hanying Zhao Polym. Chem., 2015,6, 1316-1324
6. Quantitative determination of protein molecular weight with an acoustic sensor; significance of specific versus non-specific binding†

Achilleas Tsortos Analyst, 2014,139, 3918-3925
7. A facile fabrication of sepiolite mineral nanofibers with excellent adsorption performance for Cd2+ ions

Baizeng Fang RSC Adv., 2019,9, 40184-40189
8. Magnetically frustrated synthetic end member Mn2(PO4)OH in the triplite–triploidite family†

Olga V. Yakubovich,Olga V. Dimitrova Dalton Trans., 2017,46, 8680-8686
9. Back cover

CrystEngComm, 2018,20, 6359-6360
10. Foods and drugs analysis

Analyst, 1907,32, 166-174

68728-03-0 (Benzenesulfonic acid,4-methyl-, 2-[1-(2-thienyl)ethylidene]hydrazide) Related Products

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